Desamino Glufosinate-d3

• Molecular Formula: C5H11O4P
• Molecular Weight: 169.13 g/mol
• IUPAC Name: 4-[hydroxy(trideuteriomethyl)phosphoryl]butanoic acid
• InChI: InChI=1S/C5H11O4P/c1-10(8,9)4-2-3-5(6)7/h2-4H2,1H3,(H,6,7)(H,8,9)/i1D3
• InChI Key: AKAIYXRPMRQJCA-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])P(=O)(CCCC(=O)O)O
• Canonical SMILES: CP(=O)(CCCC(=O)O)O

Description

Desamino Glufosinate-d3 is a stable isotopic labeled analog of desamino glufosinate, which is a herbicide used to control weeds in various crops. The compound is characterized by its molecular formula C5H11O4P and a molecular weight of 166.11 g/mol . It is a white to pale beige solid that is slightly soluble in methanol and water .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Desamino Glufosinate-d3 involves the incorporation of deuterium atoms into the desamino glufosinate molecule. This can be achieved through various synthetic routes, including the use of deuterated reagents and solvents. The reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound follows similar principles but on a larger scale. The process involves the use of high-purity deuterated reagents and advanced purification techniques to ensure the final product meets the required specifications. The production process is optimized for yield and cost-effectiveness while maintaining the quality of the compound .

Chemical Reactions Analysis

Types of Reactions

Desamino Glufosinate-d3 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: Substitution reactions involve replacing one functional group with another, often using specific reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions vary depending on the desired reaction but generally involve controlled temperatures and inert atmospheres .

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

Desamino Glufosinate-d3 has a wide range of scientific research applications, including:

Chemistry: Used as a reference standard in analytical chemistry for the quantification of glufosinate residues in environmental samples.

Biology: Employed in studies investigating the biochemical pathways and mechanisms of action of herbicides.

Industry: Utilized in the agricultural industry for the development of more effective and environmentally friendly herbicides.

Mechanism of Action

Desamino Glufosinate-d3 exerts its effects by inhibiting the enzyme glutamine synthetase, which is essential for nitrogen metabolism in plants . This inhibition leads to the accumulation of ammonia and disruption of amino acid synthesis, ultimately causing plant death. The compound’s action is light-dependent, with reactive oxygen species playing a crucial role in its herbicidal activity .

Comparison with Similar Compounds

Similar Compounds

Glufosinate-ammonium: Another herbicide with a similar structure and mode of action.

N-Acetyl Glufosinate: A metabolite of glufosinate with similar properties.

Glufosinate-d3 hydrochloride: A deuterated analog used in similar applications.

Uniqueness

Desamino Glufosinate-d3 is unique due to its isotopic labeling, which enhances its utility in analytical and research applications. The deuterium atoms provide a distinct mass difference, allowing for precise quantification and tracking in various studies.